Cas no 13156-11-1 (4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid)

• Product Name: 4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid
• CAS No: 13156-11-1
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 1232663
• PubChem ID: 3720797
• Update Time: 2025-10-28

4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2,5-dihydro-4,5,5-trimethyl-2-oxo-
• 4,5,5-trimethyl-2-oxofuran-3-carboxylic acid
• 2,5-dihydro-4,5,5-trimethyl-2-oxo-3-furancarboxylic acid
• CS-0252236
• 13156-11-1
• 4,5,5-trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylicacid
• InChI=1/C8H10O4/c1-4-5(6(9)10)7(11)12-8(4,2)3/h1-3H3,(H,9,10
• SCHEMBL2810037
• STL512384
• AKOS008150813
• EN300-59513
• DTXSID40395503
• DB-148906
• Z906782304
• 4,5,5-trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic acid
• 4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid

• Inchi： 1S/C8H10O4/c1-4-5(6(9)10)7(11)12-8(4,2)3/h1-3H3,(H,9,10)
• InChI Key： WDBWMWDAYBDTOO-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)=C(C)C1(C)C)=O

Computed Properties

• Exact Mass: 170.0579
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid

Introduction to 4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid (CAS No. 13156-11-1)

4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid, identified by its Chemical Abstracts Service number CAS No. 13156-11-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The compound belongs to the class of β-keto esters, which are widely recognized for their versatility in medicinal chemistry.

The molecular structure of 4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid features a furan ring substituted with three methyl groups at the 4th and 5th positions, along with a carbonyl group at the 2nd position. This arrangement contributes to its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the carboxylic acid functional group at the 3rd position further enhances its utility in various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of 4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid. Researchers have been investigating its role as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. The compound's ability to undergo various chemical reactions, such as condensation and cyclization, makes it a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of 4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid is its incorporation into more complex scaffolds. For instance, studies have demonstrated its use in constructing heterocyclic compounds that exhibit inhibitory activity against specific enzymes implicated in diseases like cancer and diabetes. The furan ring itself is a common motif in natural products and pharmaceuticals, known for its ability to interact with biological targets in a precise manner.

The synthesis of 4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid can be achieved through multiple pathways, including condensation reactions between appropriate precursors and catalytic processes that facilitate ring closure. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes. These advancements are particularly relevant in the context of high-throughput screening programs aimed at identifying new drug candidates.

Recent publications have highlighted the utility of 4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid in designing molecules with enhanced pharmacokinetic properties. For example, modifications to its structure have led to derivatives that exhibit improved solubility and bioavailability while maintaining potent biological activity. Such findings underscore the importance of structural optimization in drug discovery and reinforce the value of this compound as a building block.

The role of computational chemistry in understanding the behavior of 4,5,5-Trimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid cannot be overstated. Molecular modeling techniques have provided insights into its interactions with biological targets at an atomic level. These insights are crucial for rational drug design and have guided efforts to develop more effective therapeutic agents. The integration of experimental data with computational predictions has become a cornerstone of modern pharmaceutical research.

In conclusion,4,5,5 Trimethyl oxo dihydrofuran carboxylic acid CAS no 13156 11 1 represents a fascinating compound with diverse applications in organic synthesis and pharmaceutical development. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules. As our understanding of chemical biology continues to evolve,CAS no 13156 11 1 will likely play an increasingly important role in addressing some of the most pressing challenges in medicine today.